![molecular formula C18H20N4O2 B343733 6-Amino-4-(2-ethoxyphenyl)-3-propyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B343733.png)
6-Amino-4-(2-ethoxyphenyl)-3-propyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
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Overview
Description
6-amino-4-(2-ethoxyphenyl)-3-propyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is an aromatic ether and a pyranopyrazole.
Scientific Research Applications
Corrosion Inhibition
Pyranopyrazole derivatives have been studied for their potential as corrosion inhibitors. Specifically, variants like 6-amino-4-(4-methoxyphenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile (AMPC) demonstrated high inhibition efficiency for mild steel corrosion in acidic solutions, indicating potential industrial applications in protecting metals from corrosion (Yadav et al., 2016).
Anticancer Activity
A series of 6-amino-4-substituted-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles were synthesized and indicated as potential anticancer agents. The synthesis of these compounds involved a one-pot, four-component condensation reaction, showcasing their role in developing novel anticancer scaffolds (Nikalje et al., 2016).
Green Chemistry Synthesis
Sodium ascorbate was utilized as a catalyst for the synthesis of various dihydropyrano[2,3-c]pyrazole carbonitriles, including the 6-amino variants. This process was highlighted for its eco-friendly approach, minimizing waste and avoiding hazardous solvents, indicating the compound's role in sustainable chemistry practices (Kiyani & Bamdad, 2018).
Antimicrobial Agents
6-Amino-4-(2-chloro-5-nitrophenyl)-3-methyl-1,4-dihydropyrano[2,3-c] pyrazole-5-carbonitrile and its derivatives were used as building blocks for synthesizing novel classes of compounds with potent antimicrobial activities, indicating its role in the development of new antimicrobial drugs (El-ziaty et al., 2016).
properties
Molecular Formula |
C18H20N4O2 |
---|---|
Molecular Weight |
324.4 g/mol |
IUPAC Name |
6-amino-4-(2-ethoxyphenyl)-3-propyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
InChI |
InChI=1S/C18H20N4O2/c1-3-7-13-16-15(11-8-5-6-9-14(11)23-4-2)12(10-19)17(20)24-18(16)22-21-13/h5-6,8-9,15H,3-4,7,20H2,1-2H3,(H,21,22) |
InChI Key |
LQVJZDWTGCAAAV-UHFFFAOYSA-N |
SMILES |
CCCC1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC=CC=C3OCC |
Canonical SMILES |
CCCC1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC=CC=C3OCC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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